Cas no 2229515-25-5 (2-1-(3-chloro-2-fluorophenyl)cyclobutylacetic acid)

• Product Name: 2-1-(3-chloro-2-fluorophenyl)cyclobutylacetic acid
• CAS No: 2229515-25-5
• MF: C₁₂H₁₂ClFO₂
• MW: 242.673886299133
• CID: 6589196
• PubChem ID: 165885594
• Update Time: 2025-06-14

2-1-(3-chloro-2-fluorophenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-chloro-2-fluorophenyl)cyclobutylacetic acid
• EN300-1996593
• 2-[1-(3-chloro-2-fluorophenyl)cyclobutyl]acetic acid
• 2229515-25-5

• Inchi： 1S/C12H12ClFO2/c13-9-4-1-3-8(11(9)14)12(5-2-6-12)7-10(15)16/h1,3-4H,2,5-7H2,(H,15,16)
• InChI Key： WQQBXAOZRXCGBV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 242.0509855g/mol
• Monoisotopic Mass: 242.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(3-chloro-2-fluorophenyl)cyclobutylacetic acid

Research Brief on 2-1-(3-chloro-2-fluorophenyl)cyclobutylacetic acid (CAS: 2229515-25-5)

2-1-(3-chloro-2-fluorophenyl)cyclobutylacetic acid (CAS: 2229515-25-5) is a novel cyclobutyl-based carboxylic acid derivative that has recently gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound features a unique structural motif combining a fluorinated phenyl ring with a cyclobutylacetic acid moiety, which may contribute to its pharmacological properties. Recent studies have explored its synthesis, physicochemical characteristics, and preliminary biological activities, positioning it as a promising candidate for further drug development.

The synthesis of 2-1-(3-chloro-2-fluorophenyl)cyclobutylacetic acid typically involves multi-step organic reactions starting from commercially available precursors. A key step often includes the formation of the cyclobutyl ring through [2+2] cycloaddition or ring-closing strategies, followed by functional group transformations to introduce the acetic acid side chain. Recent optimization efforts have focused on improving yield and purity while reducing environmental impact through greener synthetic approaches. Analytical characterization by NMR, HPLC-MS, and X-ray crystallography has confirmed the structure and purity of this compound in various studies.

From a pharmacological perspective, preliminary investigations suggest that 2-1-(3-chloro-2-fluorophenyl)cyclobutylacetic acid may exhibit activity against inflammatory pathways, particularly through modulation of cyclooxygenase (COX) enzymes. In vitro studies have demonstrated its ability to inhibit COX-2 with moderate selectivity, potentially offering advantages over traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Molecular docking simulations indicate that the compound's unique geometry allows favorable interactions with the COX-2 active site, while the fluorine and chlorine substituents may contribute to enhanced binding affinity and metabolic stability.

Recent pharmacokinetic studies in animal models have revealed promising characteristics of 2-1-(3-chloro-2-fluorophenyl)cyclobutylacetic acid, including good oral bioavailability and favorable tissue distribution patterns. The compound shows moderate plasma protein binding and demonstrates linear pharmacokinetics within therapeutic dose ranges. Metabolism studies indicate primary routes of biotransformation involving glucuronidation of the carboxylic acid moiety and oxidative metabolism of the aromatic ring system, with the fluorine substituent contributing to metabolic stability by resisting oxidative defluorination.

Safety assessments conducted to date suggest that 2-1-(3-chloro-2-fluorophenyl)cyclobutylacetic acid has an acceptable preclinical safety profile. Acute toxicity studies in rodents have established preliminary safety margins, while repeat-dose toxicity evaluations indicate manageable adverse effects at therapeutic concentrations. Genotoxicity assays, including Ames tests and micronucleus studies, have shown negative results, supporting further development of this compound. However, comprehensive safety pharmacology studies are still ongoing to fully characterize its potential effects on major organ systems.

The current research landscape suggests several potential therapeutic applications for 2-1-(3-chloro-2-fluorophenyl)cyclobutylacetic acid. Beyond its anti-inflammatory potential, recent findings indicate possible utility in pain management, with animal models demonstrating efficacy in both acute and chronic pain paradigms. Additionally, emerging data suggests the compound may have applications in oncology, particularly in combination therapies where modulation of inflammatory pathways could enhance the efficacy of existing treatments. These diverse potential applications highlight the importance of continued investigation into this interesting chemical entity.

Future research directions for 2-1-(3-chloro-2-fluorophenyl)cyclobutylacetic acid include further optimization of its pharmacological properties through structural modifications, expansion of its therapeutic indications through additional preclinical studies, and initiation of clinical trials to evaluate its safety and efficacy in human subjects. The compound represents an exciting example of how strategic incorporation of halogens and constrained ring systems can lead to novel bioactive molecules with potential clinical utility. As research progresses, this molecule may serve as both a valuable pharmacological tool and a potential therapeutic agent in multiple disease areas.